Cas no 1105191-31-8 (4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol
• CAS No: 1105191-31-8
• MF: C₁₀H₁₁N₅S₂
• MW: 265.357837915421
• MDL: MFCD11986686
• CID: 4680154
• PubChem ID: 33677905
• Update Time: 2025-06-14

4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-1,2,4-triazole-3-thiol
• 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol

• MDL： MFCD11986686
• Inchi： 1S/C10H11N5S2/c1-3-14-8(12-13-9(14)16)7-6(2)11-10-15(7)4-5-17-10/h4-5H,3H2,1-2H3,(H,13,16)
• InChI Key： RSZMNOKCSUDHLP-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C1=NNC(N1CC)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Topological Polar Surface Area: 105

Additional information on 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol

Comprehensive Analysis of 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol (CAS No. 1105191-31-8)

The compound 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol (CAS No. 1105191-31-8) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This imidazo[2,1-b][1,3]thiazole derivative is characterized by the presence of a 1,2,4-triazole ring, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this compound for its possible role in drug discovery, particularly in the development of novel therapeutic agents.

One of the key structural highlights of 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol is the fusion of the imidazo[2,1-b]thiazole and 1,2,4-triazole moieties. This combination is rare in the literature and offers a unique scaffold for further chemical modifications. The presence of the thiol (-SH) group at the 3-position of the triazole ring adds another layer of reactivity, making this compound a versatile intermediate for synthetic chemists. Recent studies have explored its potential as a precursor for the synthesis of more complex molecules with enhanced bioactivity.

In the context of current research trends, CAS No. 1105191-31-8 has been investigated for its possible interactions with biological targets such as enzymes and receptors. The imidazo[2,1-b][1,3]thiazole core is structurally similar to purine bases, which are fundamental components of DNA and RNA. This similarity has led to hypotheses about the compound's ability to interfere with nucleic acid metabolism or signal transduction pathways. While preliminary data is promising, further studies are needed to validate these claims and explore its full pharmacological potential.

From a synthetic chemistry perspective, the preparation of 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol involves multi-step reactions that require careful optimization. The 6-methylimidazo[2,1-b][1,3]thiazole moiety is typically synthesized first, followed by its incorporation into the 1,2,4-triazole framework. Researchers have reported various synthetic routes, each with its own advantages and limitations. The choice of reagents, catalysts, and reaction conditions can significantly impact the yield and purity of the final product, making this an area of active methodological development.

The growing interest in CAS No. 1105191-31-8 is also reflected in its increasing presence in scientific databases and patent applications. A search for "imidazo[2,1-b]thiazole derivatives" or "1,2,4-triazole-3-thiol compounds" reveals numerous recent publications exploring similar structures for various applications. This trend underscores the compound's relevance in contemporary chemical research and its potential to address unmet needs in medicine and materials science. As the field advances, we can expect more detailed studies on its physicochemical properties, stability, and formulation strategies.

For researchers working with 4-ethyl-5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-4H-1,2,4-triazole-3-thiol, it's important to note that proper characterization techniques are essential. Advanced analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These techniques are particularly valuable given the compound's complex heterocyclic system and the need to distinguish it from possible isomers or degradation products. Proper characterization not only ensures research reproducibility but also facilitates regulatory compliance in potential applications.

Looking ahead, the future of CAS No. 1105191-31-8 appears promising as researchers continue to uncover its potential. The combination of imidazo[2,1-b][1,3]thiazole and 1,2,4-triazole functionalities in a single molecule creates opportunities for innovation across multiple disciplines. Whether as a building block for more complex structures or as a biologically active compound in its own right, this molecule represents an exciting area of investigation at the intersection of chemistry, biology, and materials science.